cis-11-Eicosenoic acid

Specification

• Description: (11Z)-icos-11-enoic acid is an icosenoic acid having a cis- double bond at position 11. It has a role as a plant metabolite and a human metabolite. It is a conjugate acid of a gondoate.; cis-11-Eicosenoic acid is a natural product found in Salvia hispanica, Pringlea antiscorbutica, and other organisms with data available.; Eicosenoic Acid is a monounsaturated long-chain fatty acid with a 20-carbon backbone and the sole double bond originating from the 5th, 6th, 7th, 9th, 11th 12th or 15th positions from the methyl end.; Gondoic Acid is a monounsaturated long-chain fatty acid with a 20-carbon backbone and the sole double bond originating from the 9th position from the methyl end, with the bond in the cis- configuration.; See also: Cod Liver Oil (part of).
• CAS No.: 5561-99-9
• Molecular Formula: C20H38O2
• Molecular Weight: 310.5 g/mol
• IUPAC Name: (Z)-icos-11-enoic acid
• Standard InChI: InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-8,11-19H2,1H3,(H,21,22)/b10-9-
• Standard InChI Key: BITHHVVYSMSWAG-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCC(=O)O
• SMILES: CCCCCCCCC=CCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCC(=O)O
• Appearance: Unit:100 mgSolvent:nonePurity:99%Physical liquid